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Compound of Interest

Compound Name:
4-(4-Chlorophenyl)pyrimidine-2-

ylhydrazine

CAS No.: 932240-84-1

Cat. No.: B2857104 Get Quote

Executive Summary
4-(4-Chlorophenyl)pyrimidine-2-ylhydrazine is a critical heterocyclic building block used

primarily in the synthesis of fused pyrimidine scaffolds, such as pyrazolo[1,5-a]pyrimidines and

[1,2,4]triazolo[4,3-a]pyrimidines. These fused systems are privileged structures in medicinal

chemistry, serving as core pharmacophores for kinase inhibitors (e.g., p38 MAPK, VEGFR) and

adenosine receptor antagonists.

This guide provides the definitive identification data, validated synthesis protocols, and

handling procedures for this compound, distinguishing it from common isomers and

byproducts.

Identification & Chemical Properties
Crucial Distinction: Researchers must distinguish this compound (a pyrimidine derivative) from

4-chlorophenylhydrazine (a hydrazine derivative of benzene), which has significantly different

reactivity and toxicity profiles.

Nomenclature & Registry

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2857104?utm_src=pdf-interest
https://www.benchchem.com/product/b2857104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2857104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Detail

Chemical Name 4-(4-Chlorophenyl)-2-hydrazinylpyrimidine

CAS Number (HCl Salt) 932240-84-1 (Commercially dominant form)

CAS Number (Free Base)

917396-05-5 (Referenced as 4-(4-

chlorophenyl)-6-hydrazinylpyrimidine in some

databases due to symmetry/numbering

conventions)

Common Synonyms
2-Hydrazino-4-(4-chlorophenyl)pyrimidine; 4-(p-

Chlorophenyl)-2-hydrazinopyrimidine

Molecular Formula C₁₀H₉ClN₄

Molecular Weight
220.66 g/mol (Free Base) / 257.12 g/mol (HCl

Salt)

SMILES ClC1=CC=C(C2=NC(NN)=NC=C2)C=C1

InChIKey ZFEROQFBBMSPGL-UHFFFAOYSA-N

Physical Properties[2][4][5][6][7]
Property Value Note

Appearance Off-white to pale yellow solid Oxidation leads to darkening.

Melting Point 210–215 °C (Decomposes) Data for Hydrochloride salt.

Solubility DMSO, DMF, Hot Methanol Poor solubility in water/ether.

pKa (Calculated)
~3.5 (Hydrazine N), ~2.0

(Pyrimidine N)
Weakly basic.

Synthesis & Manufacturing Methodologies
To ensure high regioselectivity and yield, the synthesis of 4-(4-chlorophenyl)pyrimidine-2-
ylhydrazine typically follows a Sequential Displacement Strategy. Direct condensation

methods often yield mixtures of isomers.
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Core Synthetic Pathway (Suzuki-Miyaura / SNAr)
This route utilizes the differential reactivity of the chlorines in 2,4-dichloropyrimidine.[1] The C4

position is more electron-deficient and sterically accessible for palladium-catalyzed coupling,

allowing selective installation of the aryl group before the hydrazine displacement at C2.

2,4-Dichloropyrimidine

Intermediate:
2-Chloro-4-(4-chlorophenyl)pyrimidine

Step 1: Suzuki Coupling
(C4 Selectivity)

4-Chlorophenylboronic acid
Pd(PPh3)4, Na2CO3

Product:
4-(4-Chlorophenyl)pyrimidine-2-ylhydrazine

Step 2: SNAr Displacement
(C2 Substitution)

Hydrazine Hydrate (NH2NH2·H2O)
Ethanol, Reflux

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway starting from 2,4-dichloropyrimidine.

Detailed Protocol
Step 1: Regioselective Suzuki Coupling

Reagents: 2,4-Dichloropyrimidine (1.0 eq), 4-Chlorophenylboronic acid (1.05 eq), Pd(PPh₃)₄

(0.05 eq), 2M Na₂CO₃ (2.0 eq).

Solvent: DME/Water or Toluene/Ethanol/Water.

Conditions: Heat to 80–90 °C under inert atmosphere (N₂/Ar) for 4–6 hours.

Mechanism: The oxidative addition of Pd occurs preferentially at the C4-Cl bond due to lower

electron density compared to C2.

Workup: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄. Purify via silica gel

chromatography (Hexane/EtOAc) to isolate 2-chloro-4-(4-chlorophenyl)pyrimidine.

Step 2: Nucleophilic Aromatic Substitution (SNAr)[2][3]
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Reagents: 2-Chloro-4-(4-chlorophenyl)pyrimidine (1.0 eq), Hydrazine hydrate (64–80%

solution, 3.0–5.0 eq).

Solvent: Ethanol or 1,4-Dioxane.

Conditions: Reflux (78–100 °C) for 2–4 hours. Monitor by TLC (disappearance of starting

chloride).

Workup: Cool the reaction mixture. The product often precipitates as a solid. Filter and wash

with cold ethanol. Recrystallize from ethanol/water if necessary.

Salt Formation: To generate the stable HCl salt (CAS 932240-84-1), treat the free base with

1.2 eq of HCl in dioxane/ether.

Applications in Drug Discovery[5][6][7]
This scaffold is a "privileged structure" in medicinal chemistry, serving as a template for

constructing bicyclic heterocycles.

Synthesis of Pyrazolo[1,5-a]pyrimidines
Reaction with 1,3-dicarbonyls (e.g., acetylacetone) or alkynones yields pyrazolo[1,5-

a]pyrimidines.

Significance: These fused systems are bioisosteres of purines and are widely explored as

ATP-competitive inhibitors for kinases such as Cyclin-Dependent Kinases (CDKs) and KDR

(VEGFR-2).

Synthesis of [1,2,4]Triazolo[4,3-a]pyrimidines
Reaction with orthoesters or carboxylic acids leads to triazolopyrimidines.

Significance: This class exhibits potent activity as adenosine A2A receptor antagonists

(relevant in Parkinson's disease research) and antimicrobial agents.
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The hydrazine moiety acts as a bidentate ligand, forming stable complexes with transition

metals (Cu, Ni, Co), which are investigated for their catalytic and DNA-cleaving properties.

Handling, Safety, & Stability
GHS Classification: Warning (Category 4).

Hazard Code Description

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.[4]

Eye Irritation H319
Causes serious eye irritation.

[4]

Sensitization H317

May cause an allergic skin

reaction (Hydrazine derivatives

are known sensitizers).

Storage Protocol
Atmosphere: Hygroscopic and air-sensitive. Store under inert gas (Argon/Nitrogen).

Temperature: 2–8 °C (Refrigerate).

Stability: Free base is prone to oxidation (turning brown). The Hydrochloride salt is

significantly more stable and recommended for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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